Cas no 338965-44-9 (methyl 2-[(2,5-dichlorophenyl)formamido]acetate)

• Product Name: methyl 2-[(2,5-dichlorophenyl)formamido]acetate
• CAS No: 338965-44-9
• MDL: MFCD01195627
• CID: 4648143
• Update Time: 2025-06-22

methyl 2-[(2,5-dichlorophenyl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2,5-dichlorophenyl)formamido]acetate

• MDL： MFCD01195627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl 2-[(2,5-dichlorophenyl)formamido]acetate

Methyl 2-[(2,5-Dichlorophenyl)formamido]acetate (CAS No. 338965-44-9): An Overview

Methyl 2-[(2,5-dichlorophenyl)formamido]acetate (CAS No. 338965-44-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and industrial processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding methyl 2-[(2,5-dichlorophenyl)formamido]acetate.

Chemical Structure and Properties

Methyl 2-[(2,5-dichlorophenyl)formamido]acetate is a derivative of formamide with a methyl ester group attached to the acetate moiety. The presence of the dichlorophenyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies. The compound has a molecular formula of C10H9Cl2NO3 and a molecular weight of approximately 260.08 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of methyl 2-[(2,5-dichlorophenyl)formamido]acetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,5-dichlorobenzaldehyde with methyl glycinate hydrochloride in the presence of a base such as triethylamine or sodium hydride. This reaction proceeds via an imine intermediate, which is subsequently hydrolyzed to form the desired product. Another approach involves the reaction of 2,5-dichlorobenzoyl chloride with methyl glycinate in an appropriate solvent.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for methyl 2-[(2,5-dichlorophenyl)formamido]acetate. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of catalysts such as metal nanoparticles and solid acid catalysts has been explored to enhance the efficiency and selectivity of the synthesis process.

Biological Activity and Applications

Methyl 2-[(2,5-dichlorophenyl)formamido]acetate has been studied for its potential biological activities and applications in pharmaceutical research. One area of interest is its activity as an inhibitor of specific enzymes involved in various metabolic pathways. For example, recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, making it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzyme inhibitory properties, methyl 2-[(2,5-dichlorophenyl)formamido]acetate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmaceutical Development

The pharmaceutical industry has shown significant interest in developing compounds like methyl 2-[(2,5-dichlorophenyl)formamido]acetate due to their promising biological activities. Several pharmaceutical companies are currently conducting preclinical studies to evaluate the safety and efficacy of this compound in various disease models. These studies involve extensive in vitro and in vivo experiments to assess pharmacokinetic properties, toxicity profiles, and therapeutic effects.

One notable example is a recent study published in the Journal of Medicinal Chemistry that reported on the development of a series of derivatives based on methyl 2-[(2,5-dichlorophenyl)formamido]acetate. The researchers synthesized several analogs with modified substituents on the dichlorophenyl ring and evaluated their biological activities. The results showed that certain derivatives exhibited enhanced potency and selectivity compared to the parent compound, highlighting the potential for further optimization through structure-activity relationship (SAR) studies.

Conclusion

In conclusion, methyl 2-[(2,5-dichlorophenyl)formamido]acetate (CAS No. 338965-44-9) is a promising compound with diverse applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts are focused on optimizing its properties through synthetic modifications and evaluating its potential therapeutic applications in various disease conditions.